Cas no 1805540-68-4 (Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805540-68-4
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892306
• Update Time: 2025-05-24

Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-18-8(17)4-5(9(12,13)14)3(6(10)11)2-15-7(4)16/h2,6H,1H3,(H,15,16)
• InChI Key： ZBAJFTPTHVNYCX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(NC=C1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805540-68-4): A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805540-68-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of both difluoromethyl and trifluoromethyl substituents, along with a hydroxyl group, makes it a versatile building block for further chemical modifications and functionalization.

The chemical structure of Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate encompasses a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring is flanked by two fluorinated alkyl groups and a hydroxyl functional group at the 2-position, which contributes to its reactivity and potential biological activity. This arrangement not only enhances its solubility in various solvents but also facilitates interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The incorporation of difluoromethyl and trifluoromethyl groups into drug candidates has been shown to improve pharmacokinetic properties, leading to more effective and longer-lasting therapeutic outcomes. Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate exemplifies this trend, as it serves as a key intermediate in the synthesis of more complex molecules.

The pharmaceutical industry has been exploring novel ways to utilize this compound in drug discovery. For instance, researchers have been investigating its potential as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core and the presence of both hydroxyl and carboxylate groups provide multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the development of Fluorescein-based dyes used in diagnostic imaging, where the fluorine atoms play a critical role in enhancing fluorescence intensity and stability. The structural motif found in Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate shares similarities with these dyes, suggesting potential applications in diagnostic tools and imaging agents.

The synthesis of Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to introduce the desired substituents onto the pyridine ring. These synthetic strategies not only highlight the complexity of the compound but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. The unique combination of functional groups makes it a valuable candidate for developing novel pesticides and herbicides that target specific biological pathways in plants and pests. Additionally, its stability under various environmental conditions enhances its suitability for industrial applications where durability and resistance are paramount.

In conclusion, Methyl 5-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805540-68-4) is a multifaceted compound with significant potential in multiple sectors. Its structural features, coupled with its reactivity, make it an indispensable tool for chemists and researchers working on drug discovery, diagnostics, and industrial applications. As research continues to uncover new uses for this compound, its importance is likely to grow even further.